7-(chloromethyl)-3-methyl-1-benzothiophene
Overview
Description
7-(Chloromethyl)-3-methyl-1-benzothiophene (CMBT) is a chemical compound that has been studied for its potential applications in the scientific research field. CMBT is a heterocyclic aromatic compound, containing both sulfur and chlorine atoms, and is used in various research applications.
Scientific Research Applications
7-(chloromethyl)-3-methyl-1-benzothiophene has been studied for its potential applications in the field of scientific research. 7-(chloromethyl)-3-methyl-1-benzothiophene has been used to study the effects of various compounds on the human body, as well as to study the mechanism of action of certain drugs. 7-(chloromethyl)-3-methyl-1-benzothiophene has also been used in research to study the biochemical and physiological effects of various compounds. Additionally, 7-(chloromethyl)-3-methyl-1-benzothiophene has been used in research to investigate the effects of various compounds on the environment.
Mechanism of Action
7-(chloromethyl)-3-methyl-1-benzothiophene acts as an inhibitor of the enzyme cytochrome P450 2B6 (CYP2B6). CYP2B6 is an enzyme involved in the metabolism of certain drugs and other compounds, and 7-(chloromethyl)-3-methyl-1-benzothiophene binds to the active site of the enzyme, preventing it from catalyzing the reactions it is responsible for. This inhibition of CYP2B6 can result in an increase in the levels of certain drugs and other compounds in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-(chloromethyl)-3-methyl-1-benzothiophene have been studied in various research applications. 7-(chloromethyl)-3-methyl-1-benzothiophene has been found to exhibit anti-inflammatory, antioxidant, and anti-tumor effects. Additionally, 7-(chloromethyl)-3-methyl-1-benzothiophene has been found to exhibit anti-bacterial, anti-viral, and anti-fungal effects. Furthermore, 7-(chloromethyl)-3-methyl-1-benzothiophene has been found to exhibit anti-diabetic, anti-allergic, and anti-obesity effects.
Advantages and Limitations for Lab Experiments
7-(chloromethyl)-3-methyl-1-benzothiophene is advantageous for use in lab experiments due to its low cost and availability. Additionally, 7-(chloromethyl)-3-methyl-1-benzothiophene is relatively stable, and can be stored at room temperature. However, 7-(chloromethyl)-3-methyl-1-benzothiophene can be toxic in high concentrations, and should be handled with caution. Furthermore, 7-(chloromethyl)-3-methyl-1-benzothiophene can interact with certain drugs and other compounds, and can potentially lead to adverse effects.
Future Directions
The potential future directions for 7-(chloromethyl)-3-methyl-1-benzothiophene include further research into its potential applications in the field of medicine. Additionally, further research into its mechanism of action, biochemical and physiological effects, and potential toxicity in humans is needed. Furthermore, further research into the effects of 7-(chloromethyl)-3-methyl-1-benzothiophene on the environment is needed. Additionally, further research into the potential interactions between 7-(chloromethyl)-3-methyl-1-benzothiophene and other drugs and compounds is needed. Finally, further research into the potential applications of 7-(chloromethyl)-3-methyl-1-benzothiophene in the field of agriculture is needed.
Synthesis Methods
7-(chloromethyl)-3-methyl-1-benzothiophene can be synthesized via a three-step process. The first step involves reacting 2-chloro-3-methyl-1-benzothiophene with sodium hydroxide, resulting in the formation of the sodium salt of 2-chloro-3-methyl-1-benzothiophene. The second step involves reacting the sodium salt with carbon disulfide, resulting in the formation of 7-(chloromethyl)-3-methyl-1-benzothiophene. The third step involves reacting the 7-(chloromethyl)-3-methyl-1-benzothiophene with sulfuric acid, resulting in the formation of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(chloromethyl)-3-methyl-1-benzothiophene involves the chlorination of 3-methyl-1-benzothiophene followed by the introduction of a methyl group at the 7-position using Grignard reagent.", "Starting Materials": [ "3-methyl-1-benzothiophene", "Chlorine gas", "Anhydrous aluminum chloride", "Methanol", "Magnesium", "Bromomethane" ], "Reaction": [ "Chlorination of 3-methyl-1-benzothiophene using chlorine gas and anhydrous aluminum chloride to obtain 7-chloro-3-methyl-1-benzothiophene", "Preparation of Grignard reagent by reacting magnesium with bromomethane in anhydrous ether", "Addition of Grignard reagent to 7-chloro-3-methyl-1-benzothiophene in anhydrous ether to obtain 7-(bromomethyl)-3-methyl-1-benzothiophene", "Substitution of bromine with methyl group using methanol and anhydrous potassium carbonate to obtain 7-(chloromethyl)-3-methyl-1-benzothiophene" ] } | |
CAS RN |
1824465-19-1 |
Product Name |
7-(chloromethyl)-3-methyl-1-benzothiophene |
Molecular Formula |
C10H9ClS |
Molecular Weight |
196.7 |
Purity |
95 |
Origin of Product |
United States |
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